Cas no 31197-87-2 (Benzeneacetic acid, a-cyclohexyl-a-ethoxy-)

Benzeneacetic acid, a-cyclohexyl-a-ethoxy- structure
31197-87-2 structure
Product Name:Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
CAS No:31197-87-2
MF:C16H22O3
MW:262.344085216522
CID:309171
PubChem ID:207940
Update Time:2025-04-19

Benzeneacetic acid, a-cyclohexyl-a-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-cyclohexyl-a-ethoxy-
    • 2-cyclohexyl-2-ethoxy-2-phenylacetic acid
    • BRN 2869121
    • alpha-Ethoxy-alpha-phenylcyclohexaneacetic acid
    • Acide phenylcyclohexylethoxyacetique
    • Cyclohexaneacetic acid, alpha-ethoxy-alpha-phenyl-
    • DTXSID00953284
    • cyclohexyl(ethoxy)phenylacetic acid
    • Acide phenylcyclohexylethoxyacetique [French]
    • 31197-87-2
    • Inchi: 1S/C16H22O3/c1-2-19-16(15(17)18,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3,5-6,9-10,14H,2,4,7-8,11-12H2,1H3,(H,17,18)
    • InChI Key: YJTJKMRVFAJBTN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(=O)O)(C1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 262.15696
  • Monoisotopic Mass: 262.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.111
  • Boiling Point: 402.7°Cat760mmHg
  • Flash Point: 144.4°C
  • Refractive Index: 1.535
  • PSA: 46.53

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